Cas no 1171527-93-7 (N-(3,4-dimethylphenyl)-2-(4-methanesulfonylphenyl)amino-1,3-thiazole-4-carboxamide)

• Product Name: N-(3,4-dimethylphenyl)-2-(4-methanesulfonylphenyl)amino-1,3-thiazole-4-carboxamide
• CAS No: 1171527-93-7
• MF: C₁₉H₁₉N₃O₃S₂
• MW: 401.502461671829
• CID: 6462612
• Update Time: 2025-05-24

N-(3,4-dimethylphenyl)-2-(4-methanesulfonylphenyl)amino-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-(4-methanesulfonylphenyl)amino-1,3-thiazole-4-carboxamide
• N-(3,4-dimethylphenyl)-2-(4-methylsulfonylanilino)-1,3-thiazole-4-carboxamide

• Inchi： 1S/C19H19N3O3S2/c1-12-4-5-15(10-13(12)2)20-18(23)17-11-26-19(22-17)21-14-6-8-16(9-7-14)27(3,24)25/h4-11H,1-3H3,(H,20,23)(H,21,22)
• InChI Key： CNRAOOALXQBRPB-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=CC=C(C)C(C)=C2)=O)N=C1NC1=CC=C(S(C)(=O)=O)C=C1

Additional information on N-(3,4-dimethylphenyl)-2-(4-methanesulfonylphenyl)amino-1,3-thiazole-4-carboxamide

N-(3,4-Dimethylphenyl)-2-(4-Methanesulfonylphenyl)Amino-1,3-Thiazole-4-Carboxamide: A Comprehensive Overview

The compound N-(3,4-dimethylphenyl)-2-(4-methanesulfonylphenyl)amino-1,3-thiazole-4-carboxamide (CAS No. 1171527-93-7) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug design. The molecule's structure incorporates a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This structural feature contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, research has shown that N-(3,4-dimethylphenyl)-2-(4-methanesulfonylphenyl)amino-1,3-thiazole-4-carboxamide exhibits potent anti-inflammatory and antioxidant activities. These findings suggest that the compound could be a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent functionalization of the aromatic substituents. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency and yield in the preparation of this compound. Such advancements in synthetic methodology underscore the importance of continuous innovation in organic chemistry to meet the demands of modern drug discovery.

In terms of pharmacokinetics, N-(3,4-dimethylphenyl)-2-(4-methanesulfonylphenyl)amino-1,3-thiazole-4-carboxamide demonstrates favorable absorption and bioavailability profiles in preclinical models. Studies conducted in rodent models have revealed that the compound achieves effective tissue distribution and exhibits minimal toxicity at therapeutic doses. These characteristics are critical for its potential translation into clinical applications.

One of the most intriguing aspects of this compound is its ability to interact with multiple biological pathways simultaneously. For example, it has been shown to inhibit key enzymes involved in inflammation while also modulating cellular signaling pathways associated with oxidative stress. This dual mechanism of action not only enhances its therapeutic potential but also highlights the importance of studying multi-target drugs in contemporary pharmacology.

Moreover, computational modeling studies have provided valuable insights into the molecular interactions of N-(3,4-dimethylphenyl)-2-(4-methanesulfonylphenyl)amino-1,3-thiazole-4-carboxamide with its target proteins. These studies utilize advanced algorithms to predict binding affinities and optimize molecular design for improved efficacy and reduced off-target effects. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development process.

In conclusion, N-(3,4-dimethylphenyl)-2-(4-methanesulfonylphenyl)amino-1,3-thiazole-4-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features, coupled with promising biological activities and favorable pharmacokinetic profiles, position it as a strong candidate for further exploration in therapeutic development. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound holds great promise for addressing unmet medical needs in various disease areas.